Cas no 54400-59-8 (Propanamide,2-methyl-N-[3-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]phenyl]-)

Propanamide,2-methyl-N-[3-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]phenyl]- structure
54400-59-8 structure
Product Name:Propanamide,2-methyl-N-[3-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]phenyl]-
CAS No:54400-59-8
MF:C15H19N3OS
MW:289.39586186409
CID:369552
PubChem ID:76964745
Update Time:2025-04-19

Propanamide,2-methyl-N-[3-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-methyl-N-[3-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]phenyl]-
    • BUTAMISOLE
    • (-)-2-Methyl-N-(3-(2,3,5,6-tetrahydroimidazo(2,1-b)thiazol-6-yl)phenyl)propanamide
    • 2-methyl-N-[3-(2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]propanamide
    • Butamisol
    • Butamisol [INN-Spanish]
    • Butamisole [INN]
    • Butamisolum
    • Butamisolum [INN-Latin]
    • Propanamide, 2-methyl-N-(3-(2,3,5,6-tetrahydroimidazo(2,1-b)thiazol-6-yl)phenyl)-, (-)-
    • UNII-XVB7982801
    • PROPANAMIDE, 2-METHYL-N-(3-((6S)-2,3,5,6-TETRAHYDROIMIDAZO(2,1-B)THIAZOL-6-YL)PHENYL)-
    • (-)-2-METHYL-3'-(2,3,5,6-TETRAHYDROIMIDAZO(2,1-B)THIAZOL-6-YL)PROPIONANILIDE
    • XVB7982801
    • Q27294014
    • 54400-59-8
    • BUTAMISOLE [MI]
    • Inchi: 1S/C15H19N3OS/c1-10(2)14(19)16-12-5-3-4-11(8-12)13-9-18-6-7-20-15(18)17-13/h3-5,8,10,13H,6-7,9H2,1-2H3,(H,16,19)/t13-/m1/s1
    • InChI Key: YWDWYOALXURQPZ-CYBMUJFWSA-N
    • SMILES: S1CCN2C1=N[C@@H](C1C=CC=C(C=1)NC(C(C)C)=O)C2

Computed Properties

  • Exact Mass: 289.12507
  • Monoisotopic Mass: 289.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 44.7

Propanamide,2-methyl-N-[3-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]phenyl]- Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.